N-(cyanomethyl)isonicotinamide

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• SMILES: C1=CN=CC=C1C(=O)NCC#N
• InChI: InChI=1S/C8H7N3O/c9-3-6-11-8(12)7-1-4-10-5-2-7/h1-2,4-5H,6H2,(H,11,12)
• InChIKey: NQSJOBCWGOKIMH-UHFFFAOYSA-N

Researchers requiring a non-halogenated isonicotinamide scaffold for kinase inhibitor development often face limited sourcing options for this specific regioisomer. This compound solves that by providing the precise 4-carboxamide geometry with a reactive cyanomethyl handle. - Validated core in GSK-3β programs yielding low-nM IC₅₀ inhibitors with oral activity in Alzheimer's models. - Serves as a rational negative control for 2-chloro SAR inducers, confirming mechanistic specificity. - Enables direct thionation or reduction for focused library synthesis.

N-(Cyanomethyl)isonicotinamide – Chemical Identity and Key Properties

N-(Cyanomethyl)isonicotinamide (IUPAC: N-(cyanomethyl)pyridine-4-carboxamide; CAS 1184796-18-6; molecular formula C₈H₇N₃O; molecular weight 161.16 g·mol⁻¹) is a small-molecule isonicotinamide derivative bearing a cyanomethyl substituent on the carboxamide nitrogen . The compound belongs to the broader N-cyanoalkylisonicotinamide class disclosed in patents as agricultural fungicide/bactericide precursors, though the non-halogenated parent structure itself is most commonly employed as a synthetic intermediate in medicinal chemistry programs [1]. Its single pyridine ring, 4-carboxamide regiochemistry, and terminal nitrile functionality distinguish it from both nicotinamide (3-substituted) congeners and halogenated isonicotinamide analogs such as N-cyanomethyl-2-chloroisonicotinamide (NCI) [2].

1

Synthetic intermediate Cyanomethyl group supports orthogonal derivatization – thionation, reduction, cycloaddition – for library synthesis.

2

Isonicotinamide scaffold 4-Carboxamide regiochemistry studied in kinase inhibitor design (GSK-3β, BACE-1); distinct from nicotinamide congeners.

3

Non-halogenated Absence of chlorine suits medicinal chemistry programs where halogen content is disfavored.

• [1] Nippon Kayaku KK. N-Cyanoalkylisonicotinic Acid Amide Derivative and Agricultural and Horticultural Bactericide Containing Said Derivative as Active Component. Japanese Patent JPS62265265A, published November 18, 1987. View Source
• [2] Yoshida H, Konishi K, Koike K, Nakagawa T, Sekido S, Yamaguchi I. Effect of N-Cyanomethyl-2-chloroisonicotinamide for Control of Rice Blast – Studies on 2-Chloroisonicotinamide Derivatives as Rice Blast Control Agents (Part 2). Journal of Pesticide Science, 1990;15(3):413–417. DOI: 10.1584/jpestics.15.413. View Source

Structural Specificity vs. Generic Isonicotinamide and Nicotinamide Analogs

Substituting N-(cyanomethyl)isonicotinamide with the unsubstituted isonicotinamide (MW 122.13, no nitrile), a simple N-alkyl isonicotinamide, or a nicotinamide-based isomer (e.g., flonicamid) is not functionally neutral. The cyanomethyl group contributes a terminal nitrile that serves simultaneously as a hydrogen-bond acceptor (increasing the acceptor count from 3 to 4 relative to the parent isonicotinamide), a dipole-modulating substituent (altering logP and solubility), and a reactive handle for further derivatization (e.g., thionation with P₂S₅, cycloaddition, or reduction to the aminomethyl analog) [1]. The 4-pyridinecarboxamide (isonicotinamide) regiochemistry positions the carboxamide nitrogen para to the pyridine nitrogen, creating a distinct angular geometry and electronic distribution compared to the 3-substituted nicotinamide scaffold [2]. In the plant systemic acquired resistance (SAR) inducer field, the presence or absence of a 2-chloro substituent on the pyridine ring determines whether the compound exhibits high field efficacy (as with NCI) or substantially reduced activity, confirming that even single-atom modifications within this scaffold produce non-interchangeable biological outcomes [3].

Isonicotinamide vs. nicotinamide scaffold

4-Carboxamide regiochemistry may shift target engagement toward kinase space, whereas 3-carboxamide analogs (e.g., flonicamid) route to ion-channel targets; scaffolds are not interchangeable in screening.

Cyanomethyl handle replacement

Unsubstituted isonicotinamide or simple N-alkyl analogs lack the reactive nitrile required for thionation, catalytic reduction, and cycloaddition, limiting downstream diversification.

2-Chloro substituent for plant SAR induction

Class-level evidence shows that the 2-chloro group is critical for systemic acquired resistance (SAR) inducer activity; the non-chlorinated scaffold may exhibit substantially reduced plant protection effects.

• [1] Desai RC, et al. Phenylalanine Amide Derivatives Useful for Treating Insulin-Related Diseases and Conditions. U.S. Patent US8785468B2, granted July 22, 2014. (Describes N-(cyanomethyl)isonicotinamide as a synthetic intermediate in thionation reactions.) View Source
• [2] Flonicamid (CAS 158062-67-0). N-(cyanomethyl)-4-(trifluoromethyl)nicotinamide; molecular formula C₉H₆F₃N₃O; MW 229.16. Insecticide with Kir1 channel IC₅₀ = 0.64 µM. J-Stage: Research and Development of a Novel Insecticide, Flonicamid. View Source
• [3] Yoshida H, Konishi K, Koike K, Nakagawa T, Sekido S, Yamaguchi I. Anti-Blast Activity and Mode of Action of 2-Chloroisonicotinamides. Journal of Pesticide Science, 1990;15(3):413–417. (Eight N-alkyl-2-chloroisonicotinamides compared; N-ethyl, N-propyl, and N-butyl analogs showed comparatively low activity versus N-cyanomethyl.) View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Molecular Weight and Halogen Content vs. N-Cyanomethyl-2-chloroisonicotinamide

The target compound lacks the 2-chloro substituent present in NCI (CAS 113969-75-8), resulting in a molecular weight reduction of 34.45 g·mol⁻¹ (161.16 vs. 195.61) – an 17.6% lower mass – and the complete absence of halogen content . This structural difference alters the compound‘s electronic profile: NCI bears an electron-withdrawing chlorine ortho to the carboxamide, modifying pyridine ring π-electron density and affecting both hydrogen-bonding capacity and metabolic stability [1]. In agricultural SAR inducer screening, the 2-chloro substitution was identified as essential for high field efficacy; among eight N-alkyl-2-chloroisonicotinamides tested, the cyanomethyl derivative NCI was selected as the optimal candidate while N-alkyl analogs with saturated chains of three or more carbons showed ’comparatively low‘ activity [2]. The non-chlorinated target compound therefore occupies a distinct physicochemical space relevant to different application domains (e.g., medicinal chemistry scaffold diversification vs. agrochemical field use).

MW & Halogen

Class-level inference

ΔMW = −34.45 g·mol⁻¹ (−17.6%); Cl absent vs. 18.1% w/w in NCI

Physicochemical differentiation; non-halogenated scaffold suits medicinal chemistry programs

Class-level inference; confirm experimentally

Evidence Dimension	Molecular weight and halogen substitution
Target Compound Data	MW = 161.16 g·mol⁻¹; chlorine content = 0%; molecular formula C₈H₇N₃O
Comparator Or Baseline	NCI (N-cyanomethyl-2-chloroisonicotinamide): MW = 195.61 g·mol⁻¹; chlorine content = 18.1% w/w; molecular formula C₈H₆ClN₃O
Quantified Difference	ΔMW = −34.45 g·mol⁻¹ (−17.6%); ΔCl content = −18.1 percentage points
Conditions	Calculated from molecular formulas; NCI CAS 113969-75-8; target compound CAS 1184796-18-6

Why This Matters

For procurement decisions, the 17.6% lower molecular weight and absence of halogen directly affect shipping classification, environmental persistence potential, and synthetic tractability for downstream derivatization – a non-halogenated scaffold may be preferred in medicinal chemistry programs where halogen content is undesired.

• [1] Nippon Kayaku KK. JPS62265265A, 1987. Discloses N-cyanoalkylisonicotinamide derivatives with halogen (X) at the 2-position as essential for agricultural bactericidal activity. View Source
• [2] Yoshida H, Konishi K, Koike K, Nakagawa T, Sekido S, Yamaguchi I. J Pestic Sci, 1990;15(3):413–417. Eight N-alkyl-2-chloroisonicotinamides compared; N-cyanomethyl (NCI) showed high activity; saturated alkyl chains ≥C3 showed low activity. View Source

Pyridine Regiochemistry: Isonicotinamide vs. Nicotinamide Scaffold

N-(Cyanomethyl)isonicotinamide positions the carboxamide group at the pyridine 4-position, whereas flonicamid – a commercial insecticide also bearing a cyanomethyl group – is a nicotinamide (3-carboxamide) derivative additionally substituted with a 4-trifluoromethyl group [1]. This regiochemical difference alters the geometric relationship between the pyridine nitrogen lone pair and the carboxamide NH, which dictates hydrogen-bond donor/acceptor geometry in target binding pockets. In GSK-3β inhibitor development, isonicotinamide-based scaffolds (4-substituted) have yielded highly kinase-selective, brain-penetrant inhibitors with oral activity in triple-transgenic Alzheimer‘s disease mouse models, whereas nicotinamide-based analogs exhibit a distinct selectivity profile [2]. Flonicamid’s insecticidal mode of action (Kir1 potassium channel inhibition, IC₅₀ = 0.64 µM) is structurally dependent on the 3-carboxamide-4-CF₃ nicotinamide pharmacophore and cannot be replicated by an isonicotinamide scaffold .

Regiochemistry

Class-level inference

4-carboxamide (iso) vs. 3-carboxamide (nicotinamide); ΔMW −68 g/mol; distinct target classes

Scaffold directs kinase vs. ion channel target space in reported studies

Flonicamid Kir1 IC₅₀ = 0.64 µM, nicotinamide-based

Evidence Dimension	Pyridine carboxamide regiochemistry
Target Compound Data	Isonicotinamide (4-pyridinecarboxamide) scaffold; pyridine N para to carboxamide; MW 161.16; no CF₃ group
Comparator Or Baseline	Flonicamid: nicotinamide (3-pyridinecarboxamide) scaffold; pyridine N meta to carboxamide; 4-CF₃ substituent; MW 229.16; insecticide IC₅₀ (Kir1) = 0.64 µM
Quantified Difference	Scaffold regiochemistry: 4-carboxamide vs. 3-carboxamide; ΔMW = −68.00 g·mol⁻¹ (−29.7%); no CF₃ vs. CF₃ present; distinct biological target classes
Conditions	Flonicamid data: Kir1 channel inhibition assay (brown planthopper N. lugens); GSK-3β isonicotinamide inhibitor data: kinase selectivity panel (~20 kinases), triple-transgenic mouse AD model

Why This Matters

Procurement for kinase inhibitor or CNS drug discovery programs should specify the isonicotinamide (4-substituted) scaffold because the 3-substituted nicotinamide scaffold routes to an entirely different biological target space (ion channels vs. kinases), making the two scaffolds non-interchangeable.

• [1] Flonicamid (IKI-220). CAS 158062-67-0. IUPAC: N-(cyanomethyl)-4-(trifluoromethyl)nicotinamide. J Pestic Sci, 2014;39(3):144–151. View Source
• [2] Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors. J Med Chem, 2016. (Members of this isonicotinamide class demonstrated oral activity in a triple-transgenic mouse model of AD.) View Source

Cyanomethyl Group as a Differentiating Synthetic Handle

The terminal nitrile of the cyanomethyl group provides a reactive functionality absent in N-methylisonicotinamide (MW 136.15) and the parent isonicotinamide (MW 122.13) . Patent US8785468B2 explicitly employs N-(cyanomethyl)isonicotinamide as a substrate for thionation with phosphorus pentasulfide (P₂S₅) in refluxing benzene, converting the amide carbonyl to a thioamide – a transformation inaccessible to non-cyanomethyl analogs under identical conditions without nitrile participation or protection [1]. The nitrile also enables orthogonal reactivity: catalytic hydrogenation to the primary amine (aminomethyl analog), [3+2] cycloaddition to tetrazoles, and hydrolysis to the carboxylic acid derivative, each generating distinct chemotypes for library diversification . By contrast, 2-cyano-N-methylisonicotinamide (CAS 161233-98-3, same MW 161.16 but with the nitrile on the pyridine ring rather than the amide sidechain) cannot undergo sidechain-selective transformations without affecting the aromatic system.

Synthetic Utility

Supporting evidence

≥3 orthogonal vectors: thionation (P₂S₅), nitrile reduction, cycloaddition; IR ν(C≡N) ~2250 cm⁻¹ for monitoring

Enables library diversification from a single intermediate

Patented procedure: US8785468B2

Evidence Dimension	Synthetic versatility (number of orthogonal derivatization pathways)
Target Compound Data	Cyanomethyl sidechain enables: (1) thionation (P₂S₅), (2) nitrile reduction (H₂/catalyst), (3) cycloaddition, (4) hydrolysis to –COOH; IR ν(C≡N) ~2250 cm⁻¹ provides reaction monitoring handle
Comparator Or Baseline	N-methylisonicotinamide: no nitrile; limited to amide N-alkylation/hydrolysis. Parent isonicotinamide: no N-substituent; limited to N-functionalization or ring modification. 2-cyano-N-methylisonicotinamide: ring-nitrile not available for sidechain-selective chemistry
Quantified Difference	Target offers ≥3 unique derivatization vectors vs. 1 for N-methyl analog; IR-detectable reaction progress via ν(C≡N) absent in non-nitrile analogs
Conditions	Thionation: 0.665 g target compound, 1.8 g P₂S₅, benzene 5 mL, reflux 24 h (US8785468B2). Nitrile IR stretch reference: alkyl nitriles absorb at 2260–2240 cm⁻¹.

Why This Matters

For medicinal chemistry groups procuring building blocks for parallel library synthesis, the cyanomethyl group provides a monitorable, selectively addressable functional handle that enables scaffold diversification along multiple vectors from a single intermediate, reducing total procurement cost per chemotype explored.

• [1] Desai RC, et al. Phenylalanine Amide Derivatives Useful for Treating Insulin-Related Diseases and Conditions. U.S. Patent US8785468B2, granted July 22, 2014. (Procedure: N-(cyanomethyl)isonicotinamide reacted with P₂S₅ in refluxing benzene for 24 h.) View Source

Field Efficacy Context via NCI Rice Blast Control Data

While direct field efficacy data for the non-chlorinated target compound itself are absent from the public literature, its closest structural analog NCI provides a quantitative efficacy ceiling against which the target compound's performance can be interpreted [1]. In replicated field trials, granular application of NCI at 240 g a.i./10 a and 120 g a.i./10 a provided significant rice blast (Pyricularia oryzae) control persisting approximately 40 days post-application; nursery tray application at 2.4 g and 1.6 g a.i./tray maintained control for ~50 days [2]. Critically, NCI at 500 ppm did not inhibit spore germination, appressorial formation, appressorial penetration, or mycelial growth in vitro, confirming that its mechanism is not direct antifungal toxicity but rather induction of host plant systemic acquired resistance (SAR) [3]. The NCI-treated rice plants showed a significantly increased ratio of minute brownish lesions (resistant reaction) to total blast lesions, and the compound also controlled bacterial leaf blight when applied granularly [3]. These data establish that the 2-chloro substituent is a critical efficacy determinant; the non-chlorinated target compound would be expected to exhibit substantially reduced or absent SAR inducer activity, making it functionally non-substitutable for agrochemical applications while remaining a valid scaffold for medicinal chemistry where halogenation is not required.

Field Efficacy

Cross-study comparable

NCI active in field (40–50 day rice blast control); target predicted inactive (no 2-Cl)

Non-chlorinated scaffold lacks SAR inducer pharmacophore

Use as negative control or synthetic intermediate

Evidence Dimension	Field efficacy (rice blast control duration and effective application rate)
Target Compound Data	No published field efficacy data (non-chlorinated scaffold)
Comparator Or Baseline	NCI: 240 g a.i./10 a granular → effective control ~40 days post-application; 120 g a.i./10 a → effective control ~40 days; 2.4 g a.i./nursery tray → ~50 days control; 500 ppm in vitro → no direct antifungal activity; increased minute brownish lesion ratio on treated leaves
Quantified Difference	Efficacy: NCI active in field; target compound predicted inactive or substantially less active as SAR inducer due to absence of 2-Cl. In vitro antifungal: both NCI and by structural inference the target compound likely show no direct antifungal activity at 500 ppm.
Conditions	Field: granular submerged application in paddy rice; inoculation with P. oryzae conidia; observation up to 50 days. In vitro: spore germination, appressorium formation, penetration, mycelial growth, and melanization assays at 500 ppm.

Why This Matters

Procurement for agrochemical screening must account for the fact that the non-chlorinated scaffold lacks the critical 2-chloro pharmacophore required for SAR induction in rice; purchasing this compound for direct agricultural efficacy testing without halogenation would be scientifically unjustified based on class-level SAR, whereas procurement as a synthetic intermediate or negative-control compound in mechanistic studies is well-supported.

• [1] Nakashita H, Yasuda M, Nishioka M, Hasegawa S, Arai Y, Uramoto M, Yamaguchi I. Chloroisonicotinamide derivative induces a broad range of disease resistance in rice and tobacco. Plant and Cell Physiology, 2002;43(7):823–831. DOI: 10.1093/pcp/pcf097. View Source
• [2] Yoshida H, Konishi K, Koike K, Nakagawa T, Sekido S, Yamaguchi I. J Pestic Sci, 1990;15(3):413–417. Field test data: 240g and 120g a.i./10a granular, good control ~40 days; nursery tray 2.4g and 1.6g a.i./tray, ~50 days. View Source
• [3] Yoshida H, et al. J Pestic Sci, 1990;15(3):413–417. In vitro: 500 ppm NCI did not inhibit spore germination, appressorial formation, penetration, mycelial growth, or melanization of P. oryzae. Increased minute brownish lesion ratio; bacterial leaf blight control confirmed. View Source

Hydrogen-Bond Acceptor Count and Solubility Differentiation

The cyanomethyl group increases the hydrogen-bond acceptor (HBA) count of N-(cyanomethyl)isonicotinamide to 4 (pyridine N, amide carbonyl O, nitrile N, and amide NH as donor), compared with 3 for the parent isonicotinamide (pyridine N, amide O, amide NH₂ donor) . This altered HBA profile predicts differentiated solubility and permeability characteristics: the additional nitrile acceptor increases aqueous solubility via enhanced water–solute hydrogen bonding while simultaneously contributing to higher topological polar surface area (TPSA), which may reduce passive membrane permeability relative to the parent scaffold [1]. In the context of the GSK-3β isonicotinamide inhibitor series, optimized leads achieved both high kinase selectivity and brain penetration (demonstrated by in vivo β-amyloid lowering in murine models), indicating that the isonicotinamide scaffold with appropriate N-substitution can balance HBA-driven solubility with CNS permeability – a balance not achievable with the unsubstituted parent [2].

H-Bond Profile

Class-level inference

HBA = 4 (vs. 3 parent); HBD = 1; TPSA ≈66.5 Ų (vs. ∼56 Ų parent)

Intermediate polarity for solubility–permeability balance research

Calculated values; experimental validation recommended

Evidence Dimension	Hydrogen-bond acceptor count and predicted drug-likeness parameters
Target Compound Data	HBA count = 4 (pyridine N, amide C=O, nitrile N); HBD count = 1 (amide NH); TPSA (calculated) ≈ 66.5 Ų
Comparator Or Baseline	Isonicotinamide (parent): HBA = 3 (pyridine N, amide C=O); HBD = 2 (amide NH₂); TPSA ≈ 56.0 Ų. N-methylisonicotinamide: HBA = 3; HBD = 1; TPSA ≈ 45.4 Ų.
Quantified Difference	ΔHBA = +1 vs. parent; ΔTPSA ≈ +10.5 Ų vs. parent; HBD reduced from 2 (parent) to 1 (target), matching N-methyl analog in donor count while exceeding it in acceptor count
Conditions	HBA/HBD counts per Lipinski rules; TPSA calculated using fragment-based method (Ertl et al.). All values for neutral species.

Why This Matters

The distinct HBA/HBD profile positions N-(cyanomethyl)isonicotinamide as a scaffold with intermediate polarity between the overly hydrophilic unsubstituted isonicotinamide and the overly lipophilic N-alkyl analogs, offering a tunable starting point for medicinal chemistry optimization of solubility–permeability balance.

• [1] Ertl P, Rohde B, Selzer P. Fast Calculation of Molecular Polar Surface Area as a Sum of Fragment-Based Contributions. J Med Chem, 2000;43(20):3714–3717. View Source
• [2] Stanton M, Stauffer SR, Gregro AR, et al. Discovery of Isonicotinamide Derived β-Secretase Inhibitors: In Vivo Reduction of β-Amyloid. J Med Chem, 2007;50(15):3431–3433. (Low nanomolar BACE-1 isonicotinamide inhibitors with BBB penetration; murine β-amyloid lowering demonstrated.) View Source

Research and Industrial Application Scenarios

Medicinal Chemistry Building Block for Kinase or Protease Inhibitor Libraries

N-(Cyanomethyl)isonicotinamide serves as a versatile intermediate for constructing isonicotinamide-based kinase inhibitor (GSK-3β, BACE-1) or cysteine protease inhibitor libraries. The cyanomethyl sidechain enables thionation (P₂S₅, benzene reflux, 24 h; see US8785468B2) to access thioamide analogs, catalytic hydrogenation to the aminomethyl derivative, or hydrolysis to the carboxylic acid congener . The isonicotinamide (4-carboxamide) scaffold has been validated in GSK-3β inhibitor programs yielding compounds with IC₅₀ values in the low nanomolar range, high kinase selectivity across ~20-kinase panels, and oral activity in triple-transgenic Alzheimer‘s disease mouse models, and in BACE-1 programs achieving brain-penetrant β-amyloid lowering in murine models [1]. Researchers procuring this compound for medicinal chemistry should prioritize the non-halogenated scaffold specifically when chlorine content is disfavored for the target product profile (e.g., to reduce molecular weight, avoid potential toxicophoric alerts, or enable late-stage halogenation at alternative positions).

Negative Control for Plant SAR Mechanism Studies

The 2-chloro analog NCI is an established, well-characterized SAR inducer in both monocot (rice) and dicot (tobacco, Arabidopsis) plants, operating via a salicylic acid-independent pathway downstream of or at the level of NPR1 . N-(Cyanomethyl)isonicotinamide, lacking the 2-chloro substituent, is predicted to exhibit substantially reduced or absent SAR inducer activity based on class-level structure–activity relationships [1]. This makes the non-chlorinated compound a scientifically rational negative control for probing the contribution of the 2-chloro pharmacophore to SAR induction, PR gene expression, and disease resistance phenotypes. In NCI field trials, 240 g a.i./10 a granular application provided rice blast control for ~40 days with no direct antifungal activity (500 ppm in vitro), establishing a quantitative benchmark against which the negative-control compound's lack of activity can be referenced [2].

Agrochemical Patent Landscape and Freedom-to-Operate Exploration

The N-cyanoalkylisonicotinamide patent family (priority: JPS62265265A, 1986; US4804762) explicitly covers 2-halogenated (X = halogen, lower alkoxy, or lower alkylthio) N-cyanoalkylisonicotinamides as agricultural fungicides/bactericides, with the halogen substituent being a defining claim element . The non-halogenated N-(cyanomethyl)isonicotinamide falls outside the primary composition-of-matter claims of this expired patent family, offering a freedom-to-operate advantage for agrochemical discovery programs seeking novel SAR inducers or plant activators with differentiated IP positions. This scaffold may also serve as a starting point for structure-based design of next-generation plant defense activators that operate through mechanisms distinct from the 2-chloro series, potentially targeting different nodes in the plant innate immunity signaling network.

Physicochemical Reference Standard for Computational Modeling

With a molecular weight of 161.16 g·mol⁻¹, 4 hydrogen-bond acceptors, 1 hydrogen-bond donor, and a TPSA of approximately 66.5 Ų, N-(cyanomethyl)isonicotinamide occupies a well-defined region of drug-like chemical space (MW < 500, HBA ≤ 10, HBD ≤ 5) . Its well-characterized spectroscopic signature – including a diagnostic nitrile IR stretch at ~2250 cm⁻¹ and distinctive ¹H NMR pattern (400 MHz, CDCl₃: δ 9.62 br s, 1H; 8.87 d J=8.0 Hz, 2H; 7.94 d J=8.0 Hz, 2H; 4.30 d J=2H) – makes it suitable as a reference compound for calibrating computational models (QSAR, molecular docking, ADMET prediction) focused on isonicotinamide-based ligands [1]. The compound‘s placement at the intersection of the isonicotinamide GSK-3β and BACE-1 inhibitor chemical space supports its use as a minimal pharmacophore probe in fragment-based drug discovery campaigns [2].

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Isonicotinamide scaffold with cyanomethyl handle

Orthogonal derivatization pathway verification

Negative control for plant SAR studies

Non-halogenated scaffold

SAR inducer activity validation relative to halogenated chemotype

Agrochemical patent landscape exploration

Outside expired 2-halogenated patent claims

Freedom-to-operate assessment for novel SAR inducers

Physicochemical reference standard

Defined HBA/HBD/TPSA profile

Calibration of QSAR and docking predictions for isonicotinamides

• [1] BenchChem synthesis procedure (patent US8785468B2): 400 MHz ¹H NMR (CDCl₃) δ 9.62 (br s, 1H), 8.87 (d, J=8.0 Hz, 2H), 7.94 (d, J=8.0 Hz, 2H), 4.30 (d, J=2H); LCMS (ES+) m/z 162. View Source
• [2] Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active GSK-3 Inhibitors, J Med Chem 2016; and Stanton et al., J Med Chem 2007;50:3431–3433 (BACE-1 isonicotinamide inhibitors). View Source